Holmium sulfate

Specification

• CAS No.: 15622-40-9
• Molecular Formula: H2HoO4S
• Molecular Weight: 263.01 g/mol
• IUPAC Name: holmium;sulfuric acid
• Standard InChI: InChI=1S/Ho.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
• Standard InChI Key: JTZUUBNBNBFJCX-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ho+3].[Ho+3]
• Canonical SMILES: OS(=O)(=O)O.[Ho]

Introduction

Chemical Structure and Properties

Basic Information

Holmium sulfate is formally represented by the chemical formula Ho₂(SO₄)₃·xH₂O, where x indicates the number of water molecules in the hydrated structure. The most common form is the octahydrate (Ho₂(SO₄)₃·8H₂O), though other hydration states also exist. The table below summarizes the fundamental identifying information for holmium sulfate:

Parameter	Anhydrous Form	Octahydrate Form
Chemical Formula	Ho₂(SO₄)₃	Ho₂(SO₄)₃·8H₂O
CAS Number	15622-40-9	13473-57-9
Molecular Weight	636.06 g/mol	762.17 g/mol
IUPAC Name	Holmium(3+) trisulfate	Holmium(3+) trisulfate octahydrate
InChI Key	MKPJADFELTTXAV-UHFFFAOYSA-H	-

The compound is also known by several synonyms including diholmium(3+) trisulphate, holmium sesquisulfate, holmium(III) sulphate, and sulfuric acid holmium(3+) salt.

Physical Properties

Holmium sulfate typically appears as a white to pale yellow crystalline powder when pure. The octahydrate form specifically has been described as yellow crystals under natural light. Key physical properties include:

Physical Property	Description
Appearance	White to pale yellow crystalline powder
State at STP	Solid
Sensitivity	Hygroscopic, sensitive to moisture and heat
Solubility	Moderately soluble in water and acids
Density	Not well-defined in literature

The compound is notably hygroscopic, readily absorbing moisture from the air, which necessitates storage in airtight containers to maintain its stability and purity.

Chemical Properties

Holmium sulfate demonstrates chemical behavior typical of rare earth sulfates, with holmium predominantly in the +3 oxidation state. The Ho³⁺ ion in solution exists as a [Ho(OH₂)₉]³⁺ complex, giving solutions a characteristic pale yellow color.

The compound undergoes typical reactions for rare earth sulfates, including:

• Hydrolysis in water to form acidic solutions

• Precipitation reactions with basic anions

• Complexation with various ligands

• Thermal decomposition when heated to produce oxides

When dissolved in water, holmium sulfate dissociates to release Ho³⁺ and SO₄²⁻ ions. Like other lanthanide sulfates, it forms double sulfates with alkali metals and can participate in various coordination chemistry reactions.

Synthesis and Preparation Methods

Several methods exist for synthesizing holmium sulfate, with the choice of method often depending on the scale of production and intended application:

Laboratory Synthesis

The most common laboratory preparation involves dissolving holmium metal or holmium oxide in concentrated sulfuric acid, followed by controlled crystallization:

• Direct metal dissolution:

  • Holmium metal is dissolved in concentrated sulfuric acid:

  • 2Ho(s) + 3H₂SO₄(aq) → Ho₂(SO₄)₃(aq) + 3H₂(g)

  • The solution is then carefully diluted and crystallized to obtain the hydrated salt.

• From holmium oxide:

  • Holmium oxide is reacted with sulfuric acid:

  • Ho₂O₃(s) + 3H₂SO₄(aq) → Ho₂(SO₄)₃(aq) + 3H₂O(l)

  • The solution is then evaporated under controlled conditions to yield crystalline holmium sulfate.

Solvothermal Synthesis

For specialized applications or research purposes, solvothermal methods have been employed to synthesize specific forms of holmium sulfate compounds:

A novel organic amine templated holmium sulfate with the formula (C₂H₈N)[Ho(SO₄)₂·H₂O] has been synthesized via solvothermal methods, resulting in unique structural properties. This approach involves heating precursors in a sealed vessel under controlled temperature and pressure conditions.

Crystal Structure

The crystal structure of holmium sulfate varies depending on its hydration state and synthesis conditions. Research has revealed several interesting structural features:

Standard Hydrated Forms

In the common hydrated forms, holmium sulfate typically adopts structures similar to other lanthanide sulfates, with the Ho³⁺ ions coordinated by both water molecules and sulfate groups. The holmium ions typically exhibit coordination numbers of 8 or 9.

Specialized Structures

In the organic amine templated compound (C₂H₈N)[Ho(SO₄)₂·H₂O], X-ray diffraction analysis has revealed a fascinating structure constructed from HoO₈ polyhedra and SO₄ tetrahedra. Specific structural features include:

This structural arrangement contributes to the compound's distinctive properties and potential applications in material science.

Applications of Holmium Sulfate

Holmium sulfate finds applications across multiple scientific and industrial domains, leveraging its unique properties as a rare earth compound:

Chemical Applications

As a chemical reagent, holmium sulfate serves several important functions:

• Synthesis precursor: It functions as a starting material for preparing other holmium compounds with specific applications.

• Analytical chemistry: Used as a standard in spectroscopic analyses and as a reference material for rare earth identification and quantification.

• Photocatalysis: When appropriately doped with other materials, holmium compounds can enhance photocatalytic activity, improving efficiency in degrading environmental pollutants.

Materials Science Applications

In materials science, holmium sulfate contributes to several specialized applications:

• Magnetic materials: The exceptional magnetic properties of holmium translate to its compounds, making them valuable in developing specialized magnetic materials.

• Optical materials: Holmium compounds are used in the production of specialized glass and ceramics with enhanced optical properties.

• Electronic applications: The unique electronic properties of holmium make its compounds useful in certain electronic applications and devices.

Parameter	Classification
Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation)
Precautionary Statements	P264, P280, P302+P352, P321, P332+P313, P362, P305+P351+P338, P337+P313
Transport Information	Not regulated for all modes of transport
WGK Germany	3

Purity Grade	Description	Typical Applications
99% (2N)	Technical grade	General industrial applications
99.9% (3N)	High purity	Advanced materials, general research
99.99% (4N)	Ultra high purity	Electronics, specialized research
99.999% (5N)	Research grade	High-end applications, precision research

Composition Analysis

For research-grade holmium sulfate, typical specifications include detailed impurity profiles. The table below presents a representative analysis of high-purity holmium sulfate:

Parameter	2.5N	3N	3.5N
TREO	46.00%	46.00%	46.00%
Ho₂O₃/TREO	99.50%	99.90%	99.95%
Fe₂O₃	0.002%	0.001%	0.0005%
SiO₂	0.005%	0.002%	0.001%
CaO	0.010%	0.005%	0.001%
Cl⁻	0.010%	0.005%	0.002%
Na₂O	0.005%	0.002%	0.001%
PbO	0.002%	0.001%	0.001%

TREO refers to Total Rare Earth Oxides, and the Ho₂O₃/TREO ratio indicates the purity of holmium content relative to other potential rare earth contaminants.

Research Findings

Electrochemical Studies

Recent research has investigated the electrochemical behavior of holmium ions, which is relevant to understanding the properties of holmium sulfate in solution:

A study on the electrochemical characteristics of holmium(III) on a glassy carbon electrode (GCE) revealed distinct cathodic and anodic peaks attributed to electron exchange between Ho(III) and Ho(IV) oxidation states. The research demonstrated a linear correlation between peak current and holmium concentration, providing insights into the redox behavior of holmium compounds.

Crystal Structure Research

Detailed crystallographic studies have revealed interesting structural features of specialized holmium sulfate compounds:

The novel compound (C₂H₈N)[Ho(SO₄)₂·H₂O] was characterized using single-crystal X-ray diffraction, IR spectroscopy, thermogravimetric analysis, and scanning electron microscopy. The structure revealed unique framework features constructed from HoO₈ polyhedra and SO₄ tetrahedra, forming distinctive single ladder chains through specific connectivity patterns.

Comparison with Other Rare Earth Sulfates

Holmium sulfate shares many properties with other lanthanide sulfates but also exhibits distinctive characteristics:

Property	Holmium Sulfate	Erbium Sulfate	Dysprosium Sulfate
Appearance	White to pale yellow	Pink	White
Magnetic Properties	Strongest paramagnetic behavior	Strong paramagnetic	Strong paramagnetic
Spectroscopic Features	Characteristic absorption bands	Distinct pink emission	Different absorption profile
Coordination Behavior	Typically 8-9 coordinate	Similar to holmium	Similar to holmium
Applications	Magnetic materials, research	Laser materials, fiber optics	Lighting, magnets

The unique position of holmium in the lanthanide series gives its compounds distinctive properties that complement those of neighboring elements, making each valuable for specific applications.